Tenofovir

Description

Tenofovir disoproxil, commonly known under the brand name Viread, is a medication primarily used to manage HIV/AIDS and treat chronic hepatitis B . It is often recommended in combination with other antiretroviral medications . For individuals at high risk of contracting HIV, such as through sexual transmission or injecting drug use, tenofovir can be used for HIV prevention . It is available as an oral tablet or powder and can be found in combination medications like emtricitabine/tenofovir, efavirenz/emtricitabine/tenofovir, and elvitegravir/cobicistat/emtricitabine/tenofovir . It's important to note that tenofovir does not cure HIV/AIDS or hepatitis B .

Tenofovir disoproxil functions as a nucleotide reverse transcriptase inhibitor, which means it reduces the ability of viruses to replicate . It is effective against HIV, herpes simplex virus-2, and hepatitis B virus . Once activated, tenofovir acts as an antiviral acyclic nucleoside phosphonate, inhibiting viral reverse transcriptase . Clinical trials have demonstrated that tenofovir is highly effective in patients who have never had antiretroviral therapy, with lower toxicity compared to other antivirals like stavudine . It has also shown similar efficacy to efavirenz in treating HIV patients and has reduced viral DNA levels to undetectable levels after one year of treatment in hepatitis B infected patients .

While tenofovir disoproxil is generally well-tolerated, common side effects include nausea, rash, diarrhea, and headache . More severe side effects can include high blood lactate levels and an enlarged liver, and long-term use has been associated with nephrotoxicity and bone loss . Another form of tenofovir is tenofovir alafenamide, which is also used to treat chronic hepatitis B in adults and children over 12 years of age with stable liver disease . Tenofovir disoproxil fumarate was the initial formulation of tenofovir approved by the FDA for HIV pre-exposure prophylaxis (PrEP), often in combination with emtricitabine .

• CAS No.: 147127-20-6
• Product Name: Tenofovir
• Molecular Formula: C9H14N5O4P
• Molecular Weight: 287.21 g/mol
• IUPAC Name: [(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethylphosphonic acid
• Standard InChI: InChI=1S/C9H14N5O4P/c1-6(18-5-19(15,16)17)2-14-4-13-7-8(10)11-3-12-9(7)14/h3-4,6H,2,5H2,1H3,(H2,10,11,12)(H2,15,16,17)/t6-/m1/s1
• Standard InChIKey: SGOIRFVFHAKUTI-ZCFIWIBFSA-N
• SMILES: CC(CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)O
• Canonical SMILES: CC(CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)O
• Purity: > 98%
• Synonyms: (R)-9-(2-phosphonylmethoxypropyl)adenine; 9-(2-phosphonomethoxypropyl)adenine; 9-(2-phosphonylmethoxypropyl)adenine; 9-(2-phosphonylmethoxypropyl)adenine, (+-)-isomer; 9-(2-Phosphonylmethoxypropyl)adenine, (R)-isomer - T357098; 9-(2-phosphonylmethoxypropyl)adenine, (S)-isomer; 9-PMPA (tenofovir); Disoproxil Fumarate, Tenofovir; Disoproxil, Tenofovir; Fumarate, Tenofovir Disoproxil; tenofovir; tenofovir disoproxil; tenofovir disoproxil fumarate; Viread
• Reference: 1: Watnick D, Keller MJ, Stein K, Bauman LJ. Acceptability of a Tenofovir Disoproxil Fumarate Vaginal Ring for HIV Prevention Among Women in New York City. AIDS Behav. 2017 Nov 16. doi: 10.1007/s10461-017-1962-8. [Epub ahead of print] PubMed PMID: 29147810. 2: Gianotti N, Poli A, Nozza S, Galli L, Galizzi N, Ripa M, Merli M, Carbone A, Spagnuolo V, Lazzarin A, Castagna A. Durability of switch regimens based on rilpivirine or on integrase inhibitors, both in association with tenofovir and emtricitabine, in HIV-infected, virologically suppressed patients. BMC Infect Dis. 2017 Nov 16;17(1):723. doi: 10.1186/s12879-017-2831-9. PubMed PMID: 29145807. 3: Feig JL, Mediero A, Corciulo C, Liu H, Zhang J, Perez-Aso M, Picard L, Wilder T, Cronstein B. The antiviral drug tenofovir, an inhibitor of Pannexin-1-mediated ATP release, prevents liver and skin fibrosis by downregulating adenosine levels in the liver and skin. PLoS One. 2017 Nov 16;12(11):e0188135. doi: 10.1371/journal.pone.0188135. eCollection 2017. PubMed PMID: 29145453. 4: Suh YS, Chun DI, Choi SW, Lee HW, Nho JH, Kwon SH, Cho JH, Won SH. Pathologic femoral fracture due to tenofovir-induced Fanconi syndrome in patient with chronic hepatitis B: A case report. Medicine (Baltimore). 2017 Nov;96(46):e8760. doi: 10.1097/MD.0000000000008760. PubMed PMID: 29145330. 5: Institute for Quality and Efficiency in Health Care. Elvitegravir / Cobicistat / Emtricitabine / Tenofovir Alafenamide -- Addendum to Commission A15-61 [Internet]. Cologne, Germany: Institute for Quality and Efficiency in Health Care (IQWiG); 2016 May 27. Available from http://www.ncbi.nlm.nih.gov/books/NBK458451/ PubMed PMID: 29144710. 6: Institute for Quality and Efficiency in Health Care. Elvitegravir / Cobicistat / Emtricitabine / Tenofovir Alafenamide -- Benefit Assessment According to §35a Social Code Book V [Internet]. Cologne, Germany: Institute for Quality and Efficiency in Health Care (IQWiG); 2016 Mar 30. Available from http://www.ncbi.nlm.nih.gov/books/NBK458440/ PubMed PMID: 29144685. 7: Mingione A, Maruca K, Chiappori F, Pivari F, Brasacchio C, Quirino T, Merelli I, Soldati L, Bonfanti P, Mora S. High parathyroid hormone concentration in tenofovir-treated patients are due to inhibition of calcium-sensing receptor activity. Biomed Pharmacother. 2017 Nov 7;97:969-974. doi: 10.1016/j.biopha.2017.11.037. [Epub ahead of print] PubMed PMID: 29136775. 8: Mugwanya KK, Baeten JM, Wyatt C, Mugo NR, Celum CL, Ronald A, Kiarie J, Katabira E, Heffron R; Partners PrEP Study and Partners Demonstration Project Teams. Frequency of monitoring kidney function in HIV-uninfected persons using daily oral tenofovir disoproxil fumarate pre-exposure prophylaxis. J Acquir Immune Defic Syndr. 2017 Nov 6. doi: 10.1097/QAI.0000000000001575. [Epub ahead of print] PubMed PMID: 29135656. 9: Robinson JA, Marzinke MA, Fuchs EJ, Bakshi RP, Spiegel HML, Coleman JS, Rohan LC, Hendrix CW. Comparison Of The Pharmacokinetics And Pharmacodynamics Of Single-Dose Tenofovir Vaginal Film And Gel Formulation (Fame-05). J Acquir Immune Defic Syndr. 2017 Nov 7. doi: 10.1097/QAI.0000000000001587. [Epub ahead of print] PubMed PMID: 29135651. 10: Carballo-Diéguez A, Giguere R, Dolezal C, Leu CS, Balán IC, Brown W 3rd, Rael C, Richardson BA, Piper JM, Bekker LG, Chariyalertsak S, Chitwarakorn A, Gonzales P, Holtz TH, Liu A, Mayer KH, Zorrilla CD, Lama JR, McGowan I, Cranston RD; MTN-017 Protocol Team. Preference of Oral Tenofovir Disoproxil Fumarate/Emtricitabine Versus Rectal Tenofovir Reduced-Glycerin 1% Gel Regimens for HIV Prevention Among Cisgender Men and Transgender Women Who Engage in Receptive Anal Intercourse with Men. AIDS Behav. 2017 Nov 8. doi: 10.1007/s10461-017-1969-1. [Epub ahead of print] PubMed PMID: 29119473.
• PubChem Compound: 464205
• Last Modified: Sep 13 2023